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Compound of Interest

Compound Name: 3-Pyridylamide oxime

Cat. No.: B074858

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Pyridylamide oxime, also known as N'-hydroxy-3-pyridinecarboximidamide, is a valuable
synthetic intermediate in the pharmaceutical and medicinal chemistry sectors.[1] Its structural
motif, featuring a pyridine ring and an amidoxime functional group, makes it a versatile building
block for the synthesis of more complex molecules with potential therapeutic applications. This
technical guide provides a comprehensive overview of the primary synthesis pathway for 3-
pyridylamide oxime, including detailed experimental protocols, quantitative data, and
workflow visualizations to support researchers in its preparation and use.

Core Synthesis Pathway: From 3-Cyanopyridine to
3-Pyridylamide Oxime

The most direct and widely recognized method for the synthesis of 3-pyridylamide oxime
involves the reaction of 3-cyanopyridine with hydroxylamine. This nucleophilic addition of
hydroxylamine to the nitrile group of 3-cyanopyridine is a common and effective method for the
formation of amidoximes.

The overall reaction is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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